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Sootepin D Sootepin D
Brand Name: Vulcanchem
CAS No.: 1154518-97-4
VCID: VC0027536
InChI: InChI=1S/C31H48O4/c1-21(18-32)8-7-9-22(2)24-12-14-29(5)26-11-10-25(23(3)19-33)30(15-13-27(34)35-6)20-31(26,30)17-16-28(24,29)4/h8,18,22,24-26,33H,3,7,9-17,19-20H2,1-2,4-6H3/b21-8+/t22-,24-,25+,26+,28-,29+,30-,31+/m1/s1
SMILES: CC(CCC=C(C)C=O)C1CCC2(C1(CCC34C2CCC(C3(C4)CCC(=O)OC)C(=C)CO)C)C
Molecular Formula: C31H48O4
Molecular Weight: 484.721

Sootepin D

CAS No.: 1154518-97-4

Reference Standards

VCID: VC0027536

Molecular Formula: C31H48O4

Molecular Weight: 484.721

Sootepin D - 1154518-97-4

CAS No. 1154518-97-4
Product Name Sootepin D
Molecular Formula C31H48O4
Molecular Weight 484.721
IUPAC Name methyl 3-[(1S,4R,5R,8S,9S,12R,13R)-12-(3-hydroxyprop-1-en-2-yl)-4,8-dimethyl-5-[(E,2R)-6-methyl-7-oxohept-5-en-2-yl]-13-tetracyclo[7.5.0.01,13.04,8]tetradecanyl]propanoate
Standard InChI InChI=1S/C31H48O4/c1-21(18-32)8-7-9-22(2)24-12-14-29(5)26-11-10-25(23(3)19-33)30(15-13-27(34)35-6)20-31(26,30)17-16-28(24,29)4/h8,18,22,24-26,33H,3,7,9-17,19-20H2,1-2,4-6H3/b21-8+/t22-,24-,25+,26+,28-,29+,30-,31+/m1/s1
Standard InChIKey ILOHMDKQENYFEG-YSIJHDMVSA-N
SMILES CC(CCC=C(C)C=O)C1CCC2(C1(CCC34C2CCC(C3(C4)CCC(=O)OC)C(=C)CO)C)C
Appearance Oil
PubChem Compound 44179869
Last Modified Nov 17 2021
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